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Compound of Interest

Compound Name: Halofuginone hydrobromide

Cat. No.: B102114 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Halofuginone is a derivative of febrifugine, an alkaloid isolated from the plant Dichroa febrifuga.

It is a potent and specific inhibitor of prolyl-tRNA synthetase.[1] This inhibition leads to the

activation of the amino acid starvation response (AAR) and the inhibition of the Transforming

Growth Factor-beta (TGF-β) signaling pathway.[1][2][3] Specifically, Halofuginone prevents the

phosphorylation of Smad3, a key downstream effector in the TGF-β cascade, thereby inhibiting

processes like collagen synthesis and fibrosis.[2] Due to its anti-fibrotic, anti-inflammatory, and

anti-angiogenic properties, Halofuginone hydrobromide is a valuable tool in preclinical

research for cancer, fibrosis, and autoimmune diseases.[1]

Proper preparation and storage of Halofuginone hydrobromide stock solutions are critical for

ensuring experimental reproducibility and accuracy. This document provides a detailed protocol

for the preparation, handling, and storage of these solutions.

Quantitative Data Summary
A summary of the key properties of Halofuginone hydrobromide is provided below for quick

reference.
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Property Value Citations

Molecular Formula C₁₆H₁₈Br₂ClN₃O₃ [4][5]

Molecular Weight 495.59 g/mol [4][5][6]

CAS Number 64924-67-0 [6]

Appearance White to off-white solid [6]

Solubility in DMSO
Up to 100 mM (approx. 49.56

mg/mL)
[6]

Solubility in Water
Approx. 2.6 mg/mL (5.25 mM);

may require sonication
[1][4]

Recommended Storage (Solid) Store at -20°C, sealed and dry. [6]

Recommended Storage (Stock

Solution)

Aliquot and store at -80°C (up

to 6 months) or -20°C (up to 1

month).

[4][7]

Experimental Protocols
Safety Precautions
Halofuginone hydrobromide is toxic if swallowed, in contact with skin, or if inhaled. It also

causes skin and serious eye irritation.[5][8] Appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

All handling of the solid compound and concentrated stock solutions should be performed in a

certified chemical fume hood.

Materials and Equipment
Halofuginone hydrobromide powder (≥98% purity)

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile microcentrifuge tubes or cryovials

Analytical balance
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Vortex mixer

Pipettes and sterile filter tips

(Optional) Sonicator water bath

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution, a common starting

concentration for cell culture experiments. Adjust volumes as needed for different desired

concentrations or volumes.

Pre-calculation:

To prepare a 10 mM solution, you need to calculate the mass of Halofuginone
hydrobromide (MW = 495.59 g/mol ) required.

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 495.59 g/mol = 4.956 mg

Weighing the Compound:

In a chemical fume hood, carefully weigh out approximately 4.96 mg of Halofuginone
hydrobromide powder using an analytical balance.

Transfer the powder into a sterile microcentrifuge tube or a small vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the powder.[4]

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If complete dissolution is difficult, brief sonication in a water bath may be used to facilitate

the process.[1][4] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile cryovials or

microcentrifuge tubes.[7]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is sufficient.[4][7]

Preparation of Working Solutions:

When ready for an experiment, thaw a single aliquot of the stock solution at room

temperature.

Dilute the stock solution to the final desired concentration using the appropriate cell culture

medium or experimental buffer.

Note: DMSO can be toxic to cells at higher concentrations. Ensure the final concentration

of DMSO in your experiment is typically ≤ 0.1% to minimize solvent effects.

Visualizations
Experimental Workflow
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Caption: Workflow for Halofuginone Hydrobromide Stock Solution Preparation.
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Caption: Halofuginone inhibits the TGF-β pathway via Smad3 phosphorylation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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